Cas no 1099113-52-6 (2-(3-Cyanophenyl)methanesulfonamidoacetic Acid)

• Product Name: 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid
• CAS No: 1099113-52-6
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• MDL: MFCD11649558
• CID: 4571849
• PubChem ID: 43361102
• Update Time: 2025-05-21

2-(3-Cyanophenyl)methanesulfonamidoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid

• MDL： MFCD11649558
• Inchi： 1S/C10H10N2O4S/c11-5-8-2-1-3-9(4-8)7-17(15,16)12-6-10(13)14/h1-4,12H,6-7H2,(H,13,14)
• InChI Key： UIQJTDHCLLOOFQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNS(CC1=CC=CC(C#N)=C1)(=O)=O

Additional information on 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid

2-(3-Cyanophenyl)methanesulfonamidoacetic Acid: A Comprehensive Overview

The compound with CAS No. 1099113-52-6, known as 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid, has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule is a derivative of methanesulfonamide, with a cyanophenyl group attached at the 3-position of the benzene ring. The structure of 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid makes it a versatile compound with potential applications in drug design, polymer synthesis, and as an intermediate in organic synthesis.

Recent studies have highlighted the unique properties of 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid, particularly its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of biologically active compounds that retain similar pharmacological properties but may exhibit improved pharmacokinetics or reduced toxicity. This compound has been explored as a potential replacement for traditional sulfonamide-based drugs, offering enhanced solubility and bioavailability.

In the context of drug development, 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid has shown promise in targeting various disease states, including cancer and inflammatory conditions. Researchers have investigated its ability to inhibit key enzymes involved in these pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The cyanophenyl group plays a critical role in modulating the compound's activity, making it a valuable tool for exploring structure-activity relationships (SAR) in medicinal chemistry.

From a synthetic perspective, the preparation of 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid involves multi-step reactions that highlight its versatility as an intermediate. The synthesis typically begins with the formation of the cyanophenyl derivative, followed by coupling with methanesulfonamide and subsequent functionalization to introduce the acetic acid moiety. This modular approach allows chemists to tailor the compound for specific applications, such as incorporating it into larger molecular frameworks or modifying its physicochemical properties.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid's behavior at the molecular level. Quantum mechanical calculations and molecular docking studies have provided insights into its binding affinities with various biological targets. These studies have revealed that the compound's sulfonamide group contributes significantly to its interactions with protein receptors, while the cyanophenyl group enhances its lipophilicity and stability.

In addition to its pharmacological applications, 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid has found utility in materials science. Its ability to form stable covalent bonds makes it a candidate for use in polymer synthesis, where it can serve as a cross-linking agent or a building block for functional polymers. Recent research has explored its potential in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The environmental impact of 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid has also been a topic of interest. Studies on its biodegradation and toxicity profiles suggest that it is relatively non-toxic to aquatic organisms under standard conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 2-(3-Cyanophenyl)methanesulfonamidoacetic Acid (CAS No. 1099113-52-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advances in chemical synthesis and computational modeling, positions it as a valuable tool for future innovations in drug discovery, materials science, and organic chemistry.